Cas no 172499-93-3 (2-(1H-imidazol-2-yl)acetaldehyde)
172499-93-3 structure
Product Name:2-(1H-imidazol-2-yl)acetaldehyde
CAS No:172499-93-3
MF:C5H6N2O
MW:110.11394071579
CID:2619221
PubChem ID:18422690
Update Time:2024-03-01
2-(1H-imidazol-2-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-IMIDAZOL-2-YL)ACETALDEHYDE
- 1H-Imidazole-2-acetaldehyde
- imidazolacetaldehyd
- AB45831
- (1H-IMIDAZOL-2-YL)-ACETALDEHYDE
- 2-(1H-imidazol-2-yl)acetaldehyde
-
- Inchi: 1S/C5H6N2O/c8-4-1-5-6-2-3-7-5/h2-4H,1H2,(H,6,7)
- InChI Key: TYGUZEZZRWHAJW-UHFFFAOYSA-N
- SMILES: O=CCC1=NC=CN1
Computed Properties
- Exact Mass: 110.048012819g/mol
- Monoisotopic Mass: 110.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 84.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: -0.5
2-(1H-imidazol-2-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1252118-0.05g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 0.05g |
$1152.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-0.1g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 0.1g |
$1207.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-0.25g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 0.25g |
$1262.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-0.5g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 0.5g |
$1316.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-1.0g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 1g |
$1371.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-2.5g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 2.5g |
$2688.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-5.0g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 5g |
$3977.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-10.0g |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 10g |
$5897.0 | 2023-06-08 | ||
| Enamine | EN300-1252118-50mg |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 50mg |
$647.0 | 2023-10-02 | ||
| Enamine | EN300-1252118-100mg |
2-(1H-imidazol-2-yl)acetaldehyde |
172499-93-3 | 100mg |
$678.0 | 2023-10-02 |
2-(1H-imidazol-2-yl)acetaldehyde Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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